Cas no 1016503-73-3 (N-1-(3-fluorophenyl)ethylcyclopropanamine)
N-1-(3-fluorophenyl)ethylcyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-cyclopropyl-3-fluoro-α-methyl-
- N-1-(3-fluorophenyl)ethylcyclopropanamine
-
- MDL: MFCD09809315
- Inchi: 1S/C11H14FN/c1-8(13-11-5-6-11)9-3-2-4-10(12)7-9/h2-4,7-8,11,13H,5-6H2,1H3
- InChI Key: UXVMDYRPNAIGLL-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(F)C=1)(C)NC1CC1
N-1-(3-fluorophenyl)ethylcyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01053215-1g |
N-[1-(3-Fluorophenyl)ethyl]cyclopropanamine |
1016503-73-3 | 95% | 1g |
¥1953.0 | 2023-02-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01053215-5g |
N-[1-(3-Fluorophenyl)ethyl]cyclopropanamine |
1016503-73-3 | 95% | 5g |
¥5656.0 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348185-50mg |
n-(1-(3-Fluorophenyl)ethyl)cyclopropanamine |
1016503-73-3 | 95% | 50mg |
¥13219 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348185-100mg |
n-(1-(3-Fluorophenyl)ethyl)cyclopropanamine |
1016503-73-3 | 95% | 100mg |
¥16127 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348185-250mg |
n-(1-(3-Fluorophenyl)ethyl)cyclopropanamine |
1016503-73-3 | 95% | 250mg |
¥16884 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348185-500mg |
n-(1-(3-Fluorophenyl)ethyl)cyclopropanamine |
1016503-73-3 | 95% | 500mg |
¥16351 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348185-1g |
n-(1-(3-Fluorophenyl)ethyl)cyclopropanamine |
1016503-73-3 | 95% | 1g |
¥15698 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1348185-2.5g |
n-(1-(3-Fluorophenyl)ethyl)cyclopropanamine |
1016503-73-3 | 95% | 2.5g |
¥38556 | 2023-02-27 | |
| Enamine | EN300-32091-0.05g |
N-[1-(3-fluorophenyl)ethyl]cyclopropanamine |
1016503-73-3 | 0.05g |
$107.0 | 2023-09-04 | ||
| Enamine | EN300-32091-0.1g |
N-[1-(3-fluorophenyl)ethyl]cyclopropanamine |
1016503-73-3 | 0.1g |
$112.0 | 2023-09-04 |
N-1-(3-fluorophenyl)ethylcyclopropanamine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on N-1-(3-fluorophenyl)ethylcyclopropanamine
Recent Advances in the Study of N-1-(3-fluorophenyl)ethylcyclopropanamine (CAS: 1016503-73-3)
N-1-(3-fluorophenyl)ethylcyclopropanamine (CAS: 1016503-73-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and psychiatric conditions. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and therapeutic potential.
One of the key areas of investigation has been the compound's interaction with neurotransmitter systems, particularly the serotonin and dopamine pathways. Preliminary studies suggest that N-1-(3-fluorophenyl)ethylcyclopropanamine exhibits selective binding affinity for certain receptor subtypes, which may underlie its potential as a novel therapeutic agent. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate the structural basis of these interactions.
In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-1-(3-fluorophenyl)ethylcyclopropanamine exhibits promising in vitro activity against targets associated with depression and anxiety. The compound showed a favorable pharmacokinetic profile, with good blood-brain barrier penetration and minimal off-target effects. These findings suggest that it could serve as a lead compound for the development of next-generation antidepressants.
Another line of research has focused on the compound's potential in treating neurodegenerative diseases. Animal models of Parkinson's disease have shown that N-1-(3-fluorophenyl)ethylcyclopropanamine can modulate dopaminergic neurotransmission and protect against neuronal degeneration. These effects are thought to be mediated through the compound's ability to enhance mitochondrial function and reduce oxidative stress.
Despite these promising findings, challenges remain in the development of N-1-(3-fluorophenyl)ethylcyclopropanamine as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Ongoing clinical trials are expected to provide more definitive data on the compound's efficacy and safety in human subjects.
In conclusion, N-1-(3-fluorophenyl)ethylcyclopropanamine (CAS: 1016503-73-3) represents a promising candidate for drug development in the fields of neurology and psychiatry. Its unique pharmacological profile and demonstrated efficacy in preclinical models warrant further investigation. Future research should focus on optimizing its chemical structure for improved therapeutic outcomes and conducting comprehensive clinical evaluations.
1016503-73-3 (N-1-(3-fluorophenyl)ethylcyclopropanamine) Related Products
- 920479-31-8(N-(3-fluorophenyl)methylcyclopropanamine)
- 1704977-00-3(N-[(1S)-1-(3-Fluorophenyl)ethyl]cyclopropanamine hydrochloride)
- 2407312-04-1(N-[(1S)-1-(4-Fluorophenyl)ethyl]cyclopropanamine hydrochloride)
- 1522498-51-6(N-(3-Fluoro-5-methylphenyl)methylcyclopropanamine)
- 779339-12-7((3-aminopropyl)1-(3-fluorophenyl)ethylamine)
- 926231-85-8(N-1-(4-fluorophenyl)ethylcyclopropanamine)
- 1504740-83-3((butan-2-yl)1-(3,5-difluorophenyl)ethylamine)
- 1519613-17-2(butyl1-(3,5-difluorophenyl)ethylamine)
- 1509526-43-5(N-1-(3,5-difluorophenyl)ethylcyclopropanamine)
- 1019481-40-3(1-(3-fluorophenyl)ethyl(2-methylpropyl)amine)